Cas no 131295-39-1 (2-Pyrazinecarboxamide,3,4-dihydro-3-thioxo-)

• Product Name: 2-Pyrazinecarboxamide,3,4-dihydro-3-thioxo-
• CAS No: 131295-39-1
• MF: C₅H₅N₃OS
• MW: 155.177698850632
• CID: 102363
• PubChem ID: 14686113
• Update Time: 2025-09-24

2-Pyrazinecarboxamide,3,4-dihydro-3-thioxo- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxamide,3,4-dihydro-3-thioxo-
• Pyrazinecarboxamide, 3,4-dihydro-3-thioxo- (9CI)
• 3-thioxo-3,4-dihydropyrazine-2-carboxamide
• 2-sulfanylidene-1H-pyrazine-3-carboxamide
• EN300-7463691
• 131295-39-1
• 3-sulfanylidene-3,4-dihydropyrazine-2-carboxamide

• Inchi： 1S/C5H5N3OS/c6-4(9)3-5(10)8-2-1-7-3/h1-2H,(H2,6,9)(H,8,10)
• InChI Key： QXJSEECIBJJAOV-UHFFFAOYSA-N
• SMILES： S=C1C(C(N)=O)=NC=CN1

Computed Properties

• Exact Mass: 155.01545
• Monoisotopic Mass: 155.01533297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 99.6Ų

Experimental Properties

• PSA: 67.48